6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one, also known as BRPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BRPC is a derivative of coumarin, a natural compound found in many plants.
Mechanism of Action
6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one's mechanism of action is not fully understood. However, it has been suggested that this compound may inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory effects by reducing the production of inflammatory mediators such as prostaglandins and cytokines. It has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. This compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one in lab experiments is its potential for anti-inflammatory, anti-cancer, and neuroprotective research. However, one limitation is the lack of understanding of its mechanism of action. Further research is needed to fully understand the potential applications of this compound.
Future Directions
For 6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one research include further studies on its mechanism of action, potential applications in the treatment of neurological disorders, and potential use as a therapeutic agent for various diseases. Additionally, research on the synthesis of this compound derivatives may lead to the development of more effective compounds with increased potency and specificity.
Synthesis Methods
6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one can be synthesized using a multi-step process. The first step involves the condensation of 3-acetyl-4-hydroxycoumarin and pyrrolidine to form 3-(1-pyrrolidinylcarbonyl)-4-hydroxycoumarin. The second step involves the bromination of 3-(1-pyrrolidinylcarbonyl)-4-hydroxycoumarin using bromine in acetic acid to form this compound.
Scientific Research Applications
6-bromo-3-(1-pyrrolidinylcarbonyl)-2H-chromen-2-one has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been shown to have neuroprotective effects and may have potential in the treatment of neurological disorders.
properties
IUPAC Name |
6-bromo-3-(pyrrolidine-1-carbonyl)chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12BrNO3/c15-10-3-4-12-9(7-10)8-11(14(18)19-12)13(17)16-5-1-2-6-16/h3-4,7-8H,1-2,5-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGAHLHUIIUOBRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.